Cas no 651316-19-7 (1,6-Benzodiazocine-2,5-dione, 1,3,4,6-tetrahydro-8-methyl-)

• Product Name: 1,6-Benzodiazocine-2,5-dione, 1,3,4,6-tetrahydro-8-methyl-
• CAS No: 651316-19-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 405957
• PubChem ID: 11298652
• Update Time: 2025-04-19

1,6-Benzodiazocine-2,5-dione, 1,3,4,6-tetrahydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Benzodiazocine-2,5-dione, 1,3,4,6-tetrahydro-8-methyl-
• 8-methyl-1,3,4,6-tetrahydro-1,6-benzodiazocine-2,5-dione
• 651316-19-7
• DTXSID60461597

• Inchi： 1S/C11H12N2O2/c1-7-2-3-8-9(6-7)13-11(15)5-4-10(14)12-8/h2-3,6H,4-5H2,1H3,(H,12,14)(H,13,15)
• InChI Key： SHKOTARLPDVACJ-UHFFFAOYSA-N
• SMILES： O=C1CCC(NC2C=CC(C)=CC=2N1)=O

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2